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Compound of Interest

Compound Name: Narasin sodium

Cat. No.: B8054886 Get Quote

In the landscape of feed additives for swine production, narasin sodium and virginiamycin are

two prominent antimicrobial agents utilized to enhance growth performance. This guide

provides a detailed, objective comparison of their efficacy, drawing upon experimental data to

inform researchers, scientists, and drug development professionals.

Performance Metrics: A Head-to-Head Comparison
Two key experiments, herein referred to as Experiment 1 and Experiment 2, were conducted to

evaluate the effects of narasin (NAR) and virginiamycin (VIR) on the growth performance of

growing-finishing pigs compared to a non-medicated control (CON) diet. The results are

summarized below.[1][2]

Experiment 1: Growth Performance
In the initial 28 days of the first experiment, both narasin and virginiamycin supplementation led

to a significant increase in average daily gain (ADG) and average daily feed intake (ADFI)

compared to the control group.[1][2] Notably, pigs receiving narasin demonstrated a superior

gain-to-feed ratio (G:F) during this early phase when compared to both the control and

virginiamycin groups.[1][2] Over the entire 108-day study period, there were no significant

differences in overall ADG and ADFI among the treatments, though there was a tendency for

improved G:F in the medicated groups.[1]
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Treatmen
t

ADG (kg)
Day 0-28

ADFI (kg)
Day 0-28

G:F Day
0-28

ADG (kg)
Day 0-108

ADFI (kg)
Day 0-108

G:F Day
0-108

Control

(CON)
0.89 2.01 0.442 0.95 2.34 0.398

Narasin

(NAR)
0.95 2.15 0.442 0.97 2.35 0.408

Virginiamy

cin (VIR)
0.94 2.14 0.439 0.97 2.37 0.400

Data adapted from a 2021 study on growing and finishing pigs.[1]

Experiment 2: Growth Performance
The second experiment, conducted over 109 days, revealed more distinct advantages for

narasin supplementation. Pigs fed narasin exhibited a greater body weight from day 54 through

day 96 compared to both control and virginiamycin-fed pigs.[1][2] Over the entire study, narasin

significantly improved both ADG and G:F compared to virginiamycin.[1][2] The performance of

the virginiamycin group was not significantly different from the control group in this experiment.

[1]

Treatment ADG (kg) Day 0-109
ADFI (kg) Day 0-
109

G:F Day 0-109

Control (CON) 0.93 2.45 0.380

Narasin (NAR) 0.97 2.48 0.391

Virginiamycin (VIR) 0.94 2.46 0.382

Data adapted from a 2021 study on growing and finishing pigs.[1]

Carcass Characteristics
In terms of carcass characteristics, both narasin and virginiamycin were shown to increase

carcass yield compared to the control group in the first experiment.[1][2] In the second

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC7963033/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7963033/
https://pubmed.ncbi.nlm.nih.gov/33748685/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7963033/
https://pubmed.ncbi.nlm.nih.gov/33748685/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7963033/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7963033/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7963033/
https://pubmed.ncbi.nlm.nih.gov/33748685/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8054886?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


experiment, pigs supplemented with narasin had a greater hot carcass weight and loin depth

than both the control and virginiamycin groups.[1][2]

Experimental Protocols
The presented data is based on two separate experiments with detailed methodologies.

General Design
Both experiments utilized a randomized complete block design (Experiment 1) or an incomplete

block design (Experiment 2).[1][2] The experimental unit in both studies was the pen.[1][2]

Animals: A total of 576 pigs with an initial body weight of approximately 23.2 kg were used in

Experiment 1, and 888 pigs with an initial body weight of around 26.2 kg were used in

Experiment 2.[2] Pigs were housed in pens with 8 pigs per pen.[2]

Diets: The treatments consisted of a corn-soybean meal-based control diet (CON), the

control diet supplemented with 15 mg/kg of narasin (NAR), or the control diet supplemented

with 11 mg/kg of virginiamycin (VIR).[2]

Duration: Experiment 1 was conducted for 108 days, while Experiment 2 lasted for 109 days.

[2]

The following diagram illustrates the general experimental workflow.
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Experimental Workflow Diagram.
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Mechanisms of Action
Narasin sodium and virginiamycin employ distinct mechanisms to exert their growth-promoting

effects by modulating the gut microbiota.

Narasin Sodium: An Ionophore
Narasin is an ionophore antibiotic that primarily targets Gram-positive bacteria.[3][4] Its

mechanism involves disrupting the ion gradients across the bacterial cell membrane.

Complex Formation: Narasin forms a lipid-soluble complex with monovalent cations, such as

potassium (K+) and sodium (Na+).[5][6]

Ion Transport: This complex facilitates the transport of these ions across the bacterial cell

membrane.[5][6]

Disruption of Homeostasis: The influx of cations disrupts the cell's ion homeostasis, forcing

the bacterium to expend energy to pump them out.[4]

Energy Depletion: This ultimately leads to the depletion of the bacterium's energy reserves

and cell death.[4]

The alteration of the gut microflora, particularly the reduction of lactic acid-producing bacteria,

is thought to improve nutrient utilization and energy efficiency in the pig.[1]
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Narasin's Ionophore Mechanism.

Virginiamycin: A Streptogramin Antibiotic
Virginiamycin is a streptogramin antibiotic composed of two synergistic components:

virginiamycin M1 and virginiamycin S1.[7] Its primary mode of action is the inhibition of bacterial

protein synthesis.
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Ribosome Binding: Both components of virginiamycin bind to the 50S subunit of the bacterial

ribosome.[7][8]

Inhibition of Protein Synthesis: This binding event blocks peptide bond formation and

elongation, effectively halting protein synthesis.[7]

Bacteriostatic/Bactericidal Effect: The inhibition of protein synthesis leads to a bacteriostatic

(inhibiting growth) or bactericidal (killing bacteria) effect, depending on the concentration.[9]

By suppressing susceptible gut bacteria, virginiamycin is thought to reduce microbial

competition for nutrients and decrease the production of growth-depressing metabolites.[10]
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Virginiamycin's Mechanism of Action.

Conclusion
Both narasin sodium and virginiamycin can be effective growth promoters in swine. The

experimental data presented suggests that under certain conditions, narasin may offer a more

consistent and significant improvement in average daily gain and feed efficiency compared to

virginiamycin. The choice between these two compounds may depend on specific production

goals, economic considerations, and the microbial challenges present in a given production

system. Their distinct mechanisms of action, with narasin acting as an ionophore and

virginiamycin inhibiting protein synthesis, provide different approaches to modulating the gut

microbiome for enhanced swine performance.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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